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Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B15553976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling protocols for

Trisulfo-Cy5-Alkyne, a near-infrared fluorescent dye commonly utilized in click chemistry

applications. Adherence to these guidelines is crucial for ensuring laboratory safety and

maintaining the integrity of experimental outcomes. The information presented is compiled from

publicly available data for Trisulfo-Cy5-Alkyne and general safety protocols for cyanine dyes.

I. Compound Identification and Properties
Trisulfo-Cy5-Alkyne is a cyanine5 derivative containing an alkyne group, which allows for its

participation in copper-catalyzed click chemistry reactions with azide-containing molecules.[1]

[2] It is a water-soluble, near-infrared fluorescent dye.[1][3]

Table 1: Physicochemical Properties of Trisulfo-Cy5-Alkyne Variants
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Property Trisulfo-Cy5-Alkyne Trisulfo-Cy5.5-Alkyne

CAS Number 2055138-90-2[2] 2055046-12-1[4]

Molecular Formula C37H45N3O10S3[2] C44H47N3O13S4[4]

Molecular Weight 788 g/mol [2] 954.1 g/mol [4]

Excitation Maximum (Ex) 647 nm[2] 678 nm[4]

Emission Maximum (Em) 670 nm[2] 694 nm[4]

Extinction Coefficient 250,000 cm-1M-1[2][5] 190,000 cm-1M-1[4]

Solubility Water, DMSO, DMF, DCM[2] Water, DMSO, DMF, DCM[4]

II. Safety and Handling
While a specific Safety Data Sheet (SDS) for Trisulfo-Cy5-Alkyne is not readily available in

the provided search results, general safety precautions for handling cyanine dyes and other

laboratory chemicals should be strictly followed.

Table 2: Personal Protective Equipment (PPE) Requirements
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Body Part Required PPE Specifications and Notes

Hands Chemical Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves prior to use and use

proper removal technique.[6]

Eyes/Face Safety Goggles or Face Shield

Goggles should be splash-

proof. A face shield offers

additional protection.[7]

Body Laboratory Coat
A buttoned lab coat is the

minimum requirement.[7]

Respiratory Fume Hood or Respirator

All handling of the solid form

and preparation of solutions

should be conducted in a

certified chemical fume hood to

minimize inhalation risk.[7]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of

Trisulfo-Cy5-Alkyne in a laboratory setting.
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Receiving and Storage

Pre-Experiment Preparation

Store at -20°C, protected from light

Weighing and Dissolving (in Fume Hood)

Gather PPE and materials

Labeling Reaction

Use appropriate solvent

Post-Reaction Workup and Purification

Follow experimental protocol

Waste Disposal

Collect all contaminated materials

Decontamination

Dispose as hazardous waste

Click to download full resolution via product page

Safe Handling Workflow for Trisulfo-Cy5-Alkyne.

III. Storage and Stability
Proper storage is critical to maintain the integrity and functionality of Trisulfo-Cy5-Alkyne.
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Table 3: Storage and Stability Guidelines

Form Storage Condition Duration Notes

Solid
-20°C, protected from

light[2][8]
Up to 24 months[3]

Avoid prolonged

exposure to light.[3]

Shipped at ambient

temperature.[2]

In Solvent -80°C[9] Up to 6 months[9] Protect from light.[9]

In Solvent -20°C[9] Up to 1 month[9] Protect from light.[9]

IV. Experimental Protocols
General Protocol for Click Chemistry Labeling:

Trisulfo-Cy5-Alkyne is used as a reagent in copper-catalyzed azide-alkyne cycloaddition

(CuAAC) reactions.[8][9] The following is a generalized workflow. Specific concentrations and

reaction conditions will vary based on the experimental design.
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Reaction Setup

Reaction and Analysis

Prepare Azide-containing Molecule

Combine Reactants

Prepare Trisulfo-Cy5-Alkyne Solution Prepare Copper(I) Catalyst Prepare Reducing Agent (e.g., Sodium Ascorbate) Prepare Ligand (e.g., TBTA)

Incubate at Room Temperature

Monitor Reaction Progress (e.g., LC-MS)

Purify Labeled Product (e.g., HPLC)

Click to download full resolution via product page

Generalized Workflow for Click Chemistry Labeling.

V. Waste Disposal
All waste materials contaminated with Trisulfo-Cy5-Alkyne should be considered hazardous

waste.[7]

Table 4: Waste Disposal Guidelines
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Waste Type Disposal Procedure

Solid Waste

Collect in a designated, labeled hazardous

waste container. This includes empty vials,

contaminated gloves, and other disposable

materials.

Liquid Waste

Collect all aqueous and organic solutions

containing the dye in a properly labeled

hazardous waste container. Do not pour down

the drain.[10] For some dyes, neutralization of

the pH may be required before disposal.[10]

It is imperative to consult and follow your institution's and local regulations for hazardous waste

disposal.[7][11]

VI. Conclusion
While Trisulfo-Cy5-Alkyne is a valuable tool in research and development, its handling

requires strict adherence to safety protocols. By following the guidelines outlined in this

document, researchers can minimize risks and ensure a safe laboratory environment. Always

consult the most recent safety information and your institution's safety office for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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